Pyrazole Scaffold: The core structure of M-HPC is a pyrazole ring, a five-membered heterocycle containing nitrogen atoms at positions 1 and 3. Pyrazoles are a prevalent scaffold in medicinal chemistry due to their diverse biological activities []. Research suggests pyrazoles can exhibit anti-inflammatory, analgesic, and anticonvulsant properties []. However, further studies are required to determine if M-HPC possesses similar activities.
Functional Groups: M-HPC also incorporates a carboxylic acid ester group (methyl ester) at position 3 and a hydroxycarbamimidoyl group at the para position of the phenyl ring. The presence of these functional groups could influence the molecule's interaction with biological targets.
Synthetic Intermediate: The structure of M-HPC bears resemblance to known pyrazole-based intermediates utilized in the synthesis of more complex molecules with various functionalities []. M-HPC could potentially serve as a building block in the synthesis of novel drug candidates.